Cas no 1804514-23-5 (Methyl 3-cyano-4-methoxy-5-methylbenzoate)

• Product Name: Methyl 3-cyano-4-methoxy-5-methylbenzoate
• CAS No: 1804514-23-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4951584
• Update Time: 2025-10-28

Methyl 3-cyano-4-methoxy-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-methoxy-5-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-4-8(11(13)15-3)5-9(6-12)10(7)14-2/h4-5H,1-3H3
• InChI Key： PJOMUHWISQAOGA-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(C(=O)OC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-4-methoxy-5-methylbenzoate

Methyl 3-cyano-4-methoxy-5-methylbenzoate (CAS No. 1804514-23-5): A Comprehensive Overview

Methyl 3-cyano-4-methoxy-5-methylbenzoate, identified by its CAS number 1804514-23-5, is a significant compound in the realm of chemical and pharmaceutical research. This benzoate derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both cyano and methoxy functional groups, along with a methyl substituent, contributes to its diverse reactivity and potential applications in medicinal chemistry.

The compound's molecular structure, characterized by a benzene ring substituted with a cyano group at the 3-position, a methoxy group at the 4-position, and a methyl group at the 5-position, imparts specific electronic and steric properties. These features are crucial for its role in organic synthesis, particularly in the development of novel therapeutic agents. The cyano group, for instance, can participate in various chemical transformations, including nucleophilic addition reactions, while the methoxy group enhances solubility and metabolic stability.

In recent years, Methyl 3-cyano-4-methoxy-5-methylbenzoate has garnered attention in academic and industrial research due to its potential applications in drug discovery. Its structural motifs are reminiscent of several bioactive natural products and synthetic intermediates used in the pharmaceutical industry. The compound's versatility as a building block has been explored in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities.

One of the most compelling aspects of Methyl 3-cyano-4-methoxy-5-methylbenzoate is its utility in constructing complex molecular frameworks. Researchers have leveraged its reactivity to develop novel analogs with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, anticancer agents, and anti-inflammatory drugs. The cyano group can be further functionalized to introduce additional pharmacophores, thereby expanding its synthetic utility.

The methoxy and methyl substituents also play critical roles in modulating the compound's biological activity. The methoxy group, being an electron-donating aromatic ether, can influence electronic distributions across the benzene ring, affecting interactions with biological targets. Meanwhile, the methyl group provides steric hindrance that can be exploited to optimize binding affinities and selectivity. These features make Methyl 3-cyano-4-methoxy-5-methylbenzoate a valuable scaffold for medicinal chemists seeking to design next-generation therapeutics.

Recent studies have highlighted the compound's significance in the development of targeted therapies. For example, researchers have demonstrated its use in generating libraries of substituted benzoates for high-throughput screening (HTS) campaigns. These libraries have been employed to identify lead compounds with desirable pharmacokinetic profiles. The ease with which Methyl 3-cyano-4-methoxy-5-methylbenzoate can be modified has made it an attractive choice for drug discovery initiatives aimed at addressing unmet medical needs.

The synthesis of Methyl 3-cyano-4-methoxy-5-methylbenzoate involves well-established organic transformations that highlight its synthetic accessibility. Key steps typically include esterification reactions to introduce the benzoate moiety, followed by selective functionalization at specific positions on the aromatic ring. Advances in catalytic methods have further streamlined these processes, enabling more efficient production scales suitable for industrial applications.

From a regulatory perspective, Methyl 3-cyano-4-methoxy-5-methylbenzoate is subject to standard guidelines governing chemical substances used in research and pharmaceutical development. Its handling requires adherence to good laboratory practices (GLP) to ensure safety and reproducibility in experimental outcomes. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated its integration into various research pipelines.

The future prospects of Methyl 3-cyano-4-methoxy-5-methylbenzoate are promising, with ongoing investigations exploring new synthetic pathways and applications. As drug discovery continues to evolve toward more personalized and precision medicine approaches, compounds like this will remain indispensable tools for chemists and biologists alike. The ability to fine-tune its structure while maintaining high reactivity ensures its continued relevance in advancing therapeutic strategies.